(3aR,10bR)-2,3,4,5,11,12-Hexahydro-5α-hydroxy-14-oxo-6H,13aαH-3aα,5aα-ethano-4β,11β-methano-1H-indol
(3aR,10bR)-2,3,4,5,11,12-Hexahydro-5α-hydroxy-14-oxo-6H,13aαH-3aα,5aα-ethano-4β,11β-methano-1H-indol
Brand Name:
Vulcanchem
CAS No.:
14058-44-7
VCID:
VC0081662
InChI:
InChI=1S/C22H24N2O4/c1-28-19(27)24-14-6-3-2-5-12(14)22-13-11-23-10-4-7-20(18(22)23)8-9-21(22,24)17(26)15(20)16(13)25/h2-3,5-6,13,15,17-18,26H,4,7-11H2,1H3/t13-,15+,17+,18+,20-,21-,22+/m1/s1
SMILES:
COC(=O)N1C2=CC=CC=C2C34C15CCC67C3N(CCC6)CC4C(=O)C7C5O
Molecular Formula:
C22H24N2O4
Molecular Weight:
380.4 g/mol
(3aR,10bR)-2,3,4,5,11,12-Hexahydro-5α-hydroxy-14-oxo-6H,13aαH-3aα,5aα-ethano-4β,11β-methano-1H-indol
CAS No.: 14058-44-7
Main Products
VCID: VC0081662
Molecular Formula: C22H24N2O4
Molecular Weight: 380.4 g/mol
| CAS No. | 14058-44-7 |
|---|---|
| Product Name | (3aR,10bR)-2,3,4,5,11,12-Hexahydro-5α-hydroxy-14-oxo-6H,13aαH-3aα,5aα-ethano-4β,11β-methano-1H-indol |
| Molecular Formula | C22H24N2O4 |
| Molecular Weight | 380.4 g/mol |
| IUPAC Name | methyl (1R,2S,3R,11S,12S,13R,15R)-12-hydroxy-14-oxo-10,17-diazaheptacyclo[9.9.2.01,13.02,17.03,11.03,15.04,9]docosa-4,6,8-triene-10-carboxylate |
| Standard InChI | InChI=1S/C22H24N2O4/c1-28-19(27)24-14-6-3-2-5-12(14)22-13-11-23-10-4-7-20(18(22)23)8-9-21(22,24)17(26)15(20)16(13)25/h2-3,5-6,13,15,17-18,26H,4,7-11H2,1H3/t13-,15+,17+,18+,20-,21-,22+/m1/s1 |
| Standard InChIKey | UOVOJZZNYJYZNZ-MODNEBOESA-N |
| Isomeric SMILES | COC(=O)N1C2=CC=CC=C2[C@@]34[C@]15CC[C@]67[C@@H]3N(CCC6)C[C@@H]4C(=O)[C@H]7[C@@H]5O |
| SMILES | COC(=O)N1C2=CC=CC=C2C34C15CCC67C3N(CCC6)CC4C(=O)C7C5O |
| Canonical SMILES | COC(=O)N1C2=CC=CC=C2C34C15CCC67C3N(CCC6)CC4C(=O)C7C5O |
| Synonyms | fruticosamine |
| PubChem Compound | 23279773 |
| Last Modified | Nov 11 2021 |
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